Cas no 906137-85-7 (4-(4-{2-(4-Methoxyphenyl)-1-methyl-2-oxoethoxy-carbonyl}phenyl)amino-4-oxobutanoic acid)

• Product Name: 4-(4-{2-(4-Methoxyphenyl)-1-methyl-2-oxoethoxy-carbonyl}phenyl)amino-4-oxobutanoic acid
• CAS No: 906137-85-7
• MF: C₂₁H₂₁NO₇
• MW: 399.393946409225
• CID: 4719376
• Update Time: 2025-11-01

4-(4-{2-(4-Methoxyphenyl)-1-methyl-2-oxoethoxy-carbonyl}phenyl)amino-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(4-{[2-(4-methoxyphenyl)-1-methyl-2-oxoethoxy]carbonyl}phenyl)amino]-4-oxobutanoic acid
• 4-[(4-{[2-(4-Methoxyphenyl)-1-methyl-2-oxoethoxy]-carbonyl}phenyl)amino]-4-oxobutanoic acid
• 4-((4-(((1-(4-Methoxyphenyl)-1-oxopropan-2-yl)oxy)carbonyl)phenyl)amino)-4-oxobutanoic acid
• 4-[(4-([2-(4-Methoxyphenyl)-1-methyl-2-oxoethoxy]carbonyl)phenyl)amino]-4-oxobutanoic acid
• R9520
• benzoic acid, 4-[(3-carboxy-1-oxopropyl)amino]-,
• 4-(4-{2-(4-Methoxyphenyl)-1-methyl-2-oxoethoxy-carbonyl}phenyl)amino-4-oxobutanoic acid

• Inchi： 1S/C21H21NO7/c1-13(20(26)14-5-9-17(28-2)10-6-14)29-21(27)15-3-7-16(8-4-15)22-18(23)11-12-19(24)25/h3-10,13H,11-12H2,1-2H3,(H,22,23)(H,24,25)
• InChI Key： BWYMGXYAXXHOGE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)NC(CCC(=O)O)=O)=O)C(C)C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 590
• Topological Polar Surface Area: 119

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(4-{2-(4-Methoxyphenyl)-1-methyl-2-oxoethoxy-carbonyl}phenyl)amino-4-oxobutanoic acid

Introduction to 4-(4-{2-(4-Methoxyphenyl)-1-methyl-2-oxoethoxy-carbonyl}phenyl)amino-4-oxobutanoic Acid (CAS No. 906137-85-7)

4-(4-{2-(4-Methoxyphenyl)-1-methyl-2-oxoethoxy-carbonyl}phenyl)amino-4-oxobutanoic acid (CAS No. 906137-85-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids and exhibits unique structural and functional properties that make it a valuable candidate for various therapeutic applications.

The molecular structure of 4-(4-{2-(4-Methoxyphenyl)-1-methyl-2-oxoethoxy-carbonyl}phenyl)amino-4-oxobutanoic acid is characterized by a central butanoic acid backbone, which is substituted with a phenyl group containing a methoxy and methylated carbonyl moiety. This intricate arrangement confers the molecule with specific chemical reactivity and biological activity, making it an interesting target for drug development.

Recent studies have focused on the potential of this compound in the treatment of various diseases. One notable area of research is its application in cancer therapy. The compound has shown promising results in inhibiting the growth of certain types of cancer cells, particularly those involved in breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways that regulate cell proliferation and apoptosis.

In addition to its anti-cancer properties, 4-(4-{2-(4-Methoxyphenyl)-1-methyl-2-oxoethoxy-carbonyl}phenyl)amino-4-oxobutanoic acid has also been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic benefits in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(4-{2-(4-Methoxyphenyl)-1-methyl-2-oxoethoxy-carbonyl}phenyl)amino-4-oxobutanoic acid have also been studied extensively. Research has shown that the compound exhibits good oral bioavailability and a favorable distribution profile, which are essential characteristics for a drug candidate. Furthermore, it has demonstrated low toxicity in preclinical studies, indicating a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-{2-(4-Methoxyphenyl)-1-methyl-2-oxoethoxy-carbonyl}phenyl)amino-4-oxobutanoic acid in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthesis of 4-(4-{2-(4-Methoxyphenyl)-1-methyl-2-oxoethoxy-carbonyl}phenyl)amino-4-oxobutanoic acid involves several steps, including the preparation of key intermediates and their subsequent coupling to form the final product. Various synthetic routes have been explored to optimize yield and purity, with some methods achieving high efficiency and scalability for industrial production.

In conclusion, 4-(4-{2-(4-Methoxyphenyl)-1-methyl-2-oxoethoxy-carbonyl}phenyl)amino-4-oxobutanoic acid (CAS No. 906137-85-7) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and biological activity make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, paving the way for its future use in clinical settings.